Cas no 1804438-32-1 (6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1804438-32-1
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4814614
• Update Time: 2025-08-02

6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO3/c1-16-6-3(17-8(10,11)12)2-4(13)14-5(6)7(9)15/h2H,1H3
• InChI Key： ANXNQMZBRWIXHH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(=O)Cl)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

Comprehensive Overview of 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1804438-32-1)

The compound 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1804438-32-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the iodo and trifluoromethoxy substituents, make it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's pyridine core provides a versatile scaffold for further functionalization. The presence of the carbonyl chloride group also allows for easy derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability in pharmaceutical applications. The trifluoromethoxy group in 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride aligns with this trend, making it a sought-after reagent for researchers exploring fluorine chemistry. Additionally, the iodo substituent offers opportunities for cross-coupling reactions, a hot topic in synthetic organic chemistry.

From an industrial perspective, the scalability and purity of 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride are critical considerations. Manufacturers and suppliers are focusing on optimizing synthesis routes to ensure high yields and minimal impurities, addressing the needs of quality-conscious buyers. The compound's stability under various conditions is also a subject of ongoing research, particularly for applications requiring long-term storage or transportation.

Another area of interest is the compound's potential in catalysis and material science. Its electron-withdrawing groups can influence reaction kinetics, making it a candidate for catalytic systems. Meanwhile, its aromatic structure may contribute to the development of advanced materials, such as organic semiconductors or liquid crystals. These applications are particularly relevant in the context of sustainable chemistry and green manufacturing, which are dominant themes in contemporary scientific discourse.

For researchers working on kinase inhibitors or central nervous system (CNS) drugs, 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride offers a promising starting point. Its structural motifs are commonly found in bioactive molecules, and its modularity allows for rapid diversification. This aligns with the current emphasis on high-throughput screening and combinatorial chemistry in drug development pipelines.

In summary, 6-Iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1804438-32-1) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to cutting-edge research areas, coupled with its synthetic versatility, ensures its continued importance in the chemical and pharmaceutical industries. As innovation in these fields progresses, this compound is likely to remain a focal point for both academic and industrial research efforts.